8-Iodo-4-methylquinoline
Description
8-Iodo-4-methylquinoline is a halogenated quinoline derivative featuring an iodine atom at the 8-position and a methyl group at the 4-position of the quinoline ring. Quinoline derivatives are renowned for their versatility in medicinal chemistry, catalysis, and materials science due to their aromatic nitrogen-containing heterocyclic framework. The iodine substituent at position 8 enhances electrophilic reactivity, making it a strategic intermediate for synthesizing 8-substituted quinoline derivatives via cross-coupling reactions .
Properties
Molecular Formula |
C10H8IN |
|---|---|
Molecular Weight |
269.08 g/mol |
IUPAC Name |
8-iodo-4-methylquinoline |
InChI |
InChI=1S/C10H8IN/c1-7-5-6-12-10-8(7)3-2-4-9(10)11/h2-6H,1H3 |
InChI Key |
KXJBFEOBSAXSMH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C=CC=C(C2=NC=C1)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-Iodo-4-methylquinoline can be achieved through several methods. One common approach involves the iodination of 4-methylquinoline. This can be done using iodine and an oxidizing agent such as nitric acid or hydrogen peroxide under controlled conditions. The reaction typically proceeds as follows:
Iodination of 4-Methylquinoline:
Industrial Production Methods
Industrial production of 8-Iodo-4-methylquinoline may involve more scalable and efficient methods, such as continuous flow iodination processes or the use of catalytic systems to enhance yield and selectivity. These methods are designed to minimize waste and improve the overall efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
8-Iodo-4-methylquinoline undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Sonogashira coupling, to form more complex molecules.
Common Reagents and Conditions
Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.
Coupling: Palladium catalysts, bases, and appropriate ligands.
Major Products Formed
Substitution: Various substituted quinolines depending on the nucleophile used.
Oxidation: Quinoline N-oxides or other oxidized derivatives.
Reduction: Reduced quinoline derivatives.
Coupling: Biaryl or heteroaryl compounds.
Scientific Research Applications
8-Iodo-4-methylquinoline has a wide range of applications in scientific research:
Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds with potential anticancer, antimicrobial, and antiviral activities.
Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.
Material Science: Employed in the development of organic semiconductors and light-emitting materials.
Biological Studies: Investigated for its interactions with biological targets and its potential as a probe in biochemical assays.
Mechanism of Action
The mechanism of action of 8-Iodo-4-methylquinoline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The iodine atom can play a crucial role in enhancing the compound’s binding affinity and specificity towards its target.
Comparison with Similar Compounds
Structural and Physicochemical Properties
A comparative analysis of halogenated quinolines reveals key differences in molecular weight, substituent positions, and functional groups (Table 1).
Key Observations :
- Halogen Effects : Iodine at position 8 enhances leaving-group ability compared to bromine or chlorine, favoring nucleophilic substitution or cross-coupling reactions .
- Substituent Position: 8-Iodo derivatives exhibit distinct electronic profiles compared to 6-substituted analogs. For example, 8-quinoline derivatives show higher similarity scores with risperidone and ketanserin than 6-quinoline analogs, suggesting positional influence on biological activity .
- Functional Group Impact: The methyl group at position 4 in 8-iodo-4-methylquinoline likely increases lipophilicity compared to polar groups like methoxy (OCH₃) or hydroxy (OH) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
